Methyl 3-[2-(2,6-dichlorophenyl)-4-phenylsulfanyl-1,2,3,4-tetrahydroquinolin-6-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate

• Molecular Formula: C30H32Cl2N2O4S
• Molecular Weight: 587.6 g/mol
• IUPAC Name: methyl 3-[2-(2,6-dichlorophenyl)-4-phenylsulfanyl-1,2,3,4-tetrahydroquinolin-6-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C30H32Cl2N2O4S/c1-30(2,3)38-29(36)34-25(28(35)37-4)16-18-13-14-23-20(15-18)26(39-19-9-6-5-7-10-19)17-24(33-23)27-21(31)11-8-12-22(27)32/h5-15,24-26,33H,16-17H2,1-4H3,(H,34,36)
• InChI Key: BIZKKGFKDQCVEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC2=C(C=C1)NC(CC2SC3=CC=CC=C3)C4=C(C=CC=C4Cl)Cl)C(=O)OC

Description

Methyl 3-[2-(2,6-dichlorophenyl)-4-phenylsulfanyl-1,2,3,4-tetrahydroquinolin-6-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate is a useful research compound. Its molecular formula is C30H32Cl2N2O4S and its molecular weight is 587.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-(4-aminophenyl)-2-[(tert-butoxycarbonyl)amino]propanoate 4 (38.2 g) solubilized in a 50/50 mixture of CH3CN/CH2Cl2 is added, at room temperature, to a mixture of Yb(OTf)3 (0.05 equ.) and MgSO4 (3 equ.) in CH3CN/CH2Cl2 (50/50,400 ml). Solid 2,6-dichlorobenzaldehyde (1.1 equ.) is then added and after 2 h, phenyl vinyl sulfide (1.2 equ.) is added dropwise. After one night, insolubles are filtered and the solvents evaporated. The residue is purified by silica gel chromatography using hexane mixture/AcOEt 80/20 as eluent to give methyl 2-[(tert-butoxycarbonyl)amino]-3-[2-(2,6-dichlorophenyl)-4-(phenylsulfanyl)-1,2,3,4-tetrahydro-6-quinolinyl]propanoate 5.